Cas no 2944-87-8 (6alpha-Hydroxytestosterone)

6alpha-Hydroxytestosterone Properties

Names and Identifiers

• 6alpha-Hydroxytestosterone
• 4-Androstene-6a,17b-diol-3-one
• 6α-Hydroxy Testosterone
• 4-Androstene-6
• 4-androstene-6alpha,17beta-diol-3-one
• 6-hydroxytestosterone
• A-diol-3-one
• A-Hydroxytestosterone
• Androst-4-ene-6
• +Expand

• InChIKey： XSEGWEUVSZRCBC-QXROXWLYSA-N
• Inchi： 1S/C19H28O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h9,12-14,16-17,21-22H,3-8,10H2,1-2H3/t12-,13-,14-,16-,17-,18+,19-/m0/s1
• SMILES： [C@]12(C)CC[C@]3([H])[C@@]4(C)CCC(=O)C=C4[C@@H](O)C[C@@]3([H])[C@]1([H])CC[C@@H]2O

Computed Properties

• Exact Mass: 304.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 22
• Complexity: 539
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.85000
• PSA: 57.53000